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Compound of Interest

Compound Name: Fentin acetate

Cat. No.: B1672543 Get Quote

For Immediate Reference: Key Safety and Operational Protocols for Fentin Acetate

This document provides essential guidance for researchers, scientists, and drug development

professionals on the safe handling, storage, and disposal of Fentin acetate. Adherence to

these procedures is critical to mitigate the significant health and environmental hazards

associated with this organotin compound.

Quantitative Toxicity Data
Fentin acetate is classified as highly toxic. The following table summarizes key toxicity values.
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Metric Value Species Route Reference

Acute Oral LD50 140-298 mg/kg Rat Oral [1][2]

125 mg/kg Rat Oral [3]

Acute Dermal

LD50
127 mg/kg Rabbit Dermal [1][2]

~450 mg/kg Rat Dermal [4]

Acute Inhalation

LC50 (4h)
0.044 mg/L Male Rat Inhalation [1][2]

0.069 mg/L Female Rat Inhalation [1][2]

Occupational

Exposure Limits

(Germany, AGS)

0.0004 mg/m³

(Inhalable

fraction and

vapor)

- 8-hour TWA [4]

0.002 mg/m³

(Inhalable

fraction and

vapor)

- 8-hour TWA [4]

0.0008 mg/m³

(Inhalable

fraction and

vapor)

- 15-minute STEL [4]

0.004 mg/m³

(Inhalable

fraction and

vapor)

- 15-minute STEL [4]

Personal Protective Equipment (PPE)
When handling Fentin acetate, a comprehensive PPE strategy is mandatory to prevent

exposure.
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Respiratory Protection: A NIOSH-approved respirator with a particle filter is essential.[1] In

areas with inadequate ventilation, a self-contained breathing apparatus (SCBA) should be

used.

Eye and Face Protection: Wear tightly fitting safety goggles and a face shield.[4]

Skin Protection: Chemical-resistant gloves (e.g., rubber) are required.[1] Wear impervious

clothing, including a lab coat, long pants, and closed-toe shoes, to cover all skin.[1] For tasks

with a high risk of splashing, a chemical-resistant apron is necessary.

Hand Hygiene: Wash hands thoroughly with soap and water after handling and before

eating, drinking, or smoking.[1]

Handling and Storage Protocols
Strict adherence to the following procedures is necessary to ensure a safe laboratory

environment.

Handling:

Work Area: Always handle Fentin acetate in a well-ventilated area, preferably within a

chemical fume hood.

Avoid Contact: Prevent all contact with skin, eyes, and clothing.[1]

Aerosol Prevention: Avoid the formation of dust and aerosols.[4]

Personal Hygiene: Do not eat, drink, or smoke in areas where Fentin acetate is handled or

stored.[1]

Storage:

Container: Store in the original, tightly closed container in a cool, dry, and well-ventilated

place.[1][4]

Location: Keep in a locked area, out of reach of children and unauthorized personnel.[1]

Incompatibilities: Store away from strong oxidizing agents, alkalis, and acids.[1]
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Environmental Protection: Prevent contamination of food, feed, and water sources.[1]

Disposal Plan
Fentin acetate and its containers must be treated as hazardous waste.

Waste Collection: Collect waste Fentin acetate and contaminated materials in designated,

labeled, and sealed containers.

Disposal Method: Dispose of the waste through a licensed hazardous waste disposal

company. Do not empty into drains or release into the environment.[3]

Container Disposal: Empty containers should be disposed of as unused product. Do not

reuse empty containers.[1]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

First Aid:

Ingestion: If swallowed, get emergency medical help immediately.[4] Rinse mouth with water.

[4] Do not induce vomiting.[1][3]

Skin Contact: Immediately take off all contaminated clothing.[4] Wash the affected area with

plenty of soap and water.[1] Seek immediate medical attention.[1]

Eye Contact: Immediately rinse with water for several minutes.[1] Remove contact lenses if

present and easy to do. Continue rinsing.[1] Seek immediate medical attention.

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1] If

breathing is difficult or has stopped, provide artificial respiration and seek immediate medical

attention.[1]

Spill Response:

In the event of a spill, follow the established protocol to contain and clean up the material

safely. The following workflow diagram outlines the key steps.
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Immediate Actions

Containment & Cleanup

Decontamination & Disposal

Post-Spill Actions

Evacuate Immediate Area

Alert Others & Safety Officer

Don Appropriate PPE
(Respirator, Gloves, Goggles, etc.)

Ensure Proper Ventilation

Contain the Spill
(Use absorbent material like sand or earth)

Carefully Collect Spilled Material

Place in a Labeled, Sealed Container for Hazardous Waste

Decontaminate Spill Area

Dispose of Waste via Approved Channels

Report the Incident

Review Procedures to Prevent Recurrence

Click to download full resolution via product page

Fentin Acetate Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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